Cas no 28276-07-5 (Benzene, 1,1'-oxybis[4-(phenylsulfonyl)-)

• Product name: Benzene, 1,1'-oxybis[4-(phenylsulfonyl)-
• CAS No: 28276-07-5
• MF: C₂₄H₁₈O₅S₂
• MW: 450.52672
• CID: 1434249
• PubChem ID: 13005648

Benzene, 1,1'-oxybis[4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-4-[4-(benzenesulfonyl)phenoxy]benzene
• 4-phenylsulfonylphenyl ether
• 28276-07-5
• 1,1'-{Oxybis[(4,1-phenylene)sulfonyl]}dibenzene
• SCHEMBL6848913
• DTXSID10514865
• Benzene, 1,1'-oxybis[4-(phenylsulfonyl)-

• Inchi： InChI=1S/C24H18O5S2/c25-30(26,21-7-3-1-4-8-21)23-15-11-19(12-16-23)29-20-13-17-24(18-14-20)31(27,28)22-9-5-2-6-10-22/h1-18H
• InChI Key： UYEHYBQFYYYRJE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)S(=O)(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 450.05964
• Monoisotopic Mass: 450.05956602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.3Ų
• XLogP3: 5

Experimental Properties

• PSA: 77.51